Cas no 94944-69-1 (benzyl (3S)-3-hydroxypiperidine-1-carboxylate)

• Product Name: benzyl (3S)-3-hydroxypiperidine-1-carboxylate
• CAS No: 94944-69-1
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD11112281
• CID: 836266
• PubChem ID: 6932653
• Update Time: 2025-05-20

benzyl (3S)-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Benzyl 3-hydroxypiperidine-1-carboxylate
• S-1-CBZ-3-Hydroxy-piperidine
• (S)-1-CBZ-3-HYDROXYPIPERIDINE
• (S)-1-Cbz-3-hydroxy-piperidine
• 1-Piperidinecarboxylic acid, 3-hydroxy-, phenylmethyl ester, (S)-
• benzyl (3S)-3-hydroxypiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-hydroxy-, phenylmethyl ester, (S)- (ZCI)
• Phenylmethyl (3S)-3-hydroxy-1-piperidinecarboxylate (ACI)
• MFCD11112281
• CS-0049887
• SCHEMBL5368396
• AC-29572
• (S)-3-Hydroxy-piperidine-1-carboxylic acid benzyl ester
• EN300-5564559
• 94944-69-1
• DTXSID20426142
• NDGWBAFATMSBHZ-LBPRGKRZSA-N
• AB6219
• DS-17823
• AKOS015855302

• MDL： MFCD11112281
• Inchi： 1S/C13H17NO3/c15-12-7-4-8-14(9-12)13(16)17-10-11-5-2-1-3-6-11/h1-3,5-6,12,15H,4,7-10H2/t12-/m0/s1
• InChI Key： NDGWBAFATMSBHZ-LBPRGKRZSA-N
• SMILES： C(N1CCC[C@H](O)C1)(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 384.9±42.0℃ at 760 mmHg
• Solubility: Slightly soluble (3.1 g/l) (25 º C),

Additional information on benzyl (3S)-3-hydroxypiperidine-1-carboxylate

Recent Advances in the Synthesis and Applications of Benzyl (3S)-3-hydroxypiperidine-1-carboxylate (CAS: 94944-69-1)

Benzyl (3S)-3-hydroxypiperidine-1-carboxylate (CAS: 94944-69-1) is a chiral piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on optimizing its synthetic routes, exploring its pharmacological potential, and leveraging its structural features for drug discovery. This research brief consolidates the latest findings related to this compound, highlighting its synthetic methodologies, biological activities, and emerging applications in pharmaceutical development.

The compound's significance stems from its stereochemical purity and functional group compatibility, making it a valuable building block for the construction of complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved asymmetric synthesis of benzyl (3S)-3-hydroxypiperidine-1-carboxylate with a 92% enantiomeric excess (ee) using a novel biocatalytic approach. This method not only enhanced yield but also reduced the environmental impact compared to traditional chemical synthesis routes. The study emphasized the compound's role as a precursor for the development of gamma-secretase modulators, which are being investigated for Alzheimer's disease treatment.

In the realm of antimicrobial research, benzyl (3S)-3-hydroxypiperidine-1-carboxylate has shown promise as a scaffold for designing new antibacterial agents. A recent patent application (WO2023056789) disclosed derivatives of this compound exhibiting potent activity against multidrug-resistant Staphylococcus aureus strains. The structural modifications at the 3-hydroxy position and N-carboxylate moiety were found to significantly influence the antibacterial spectrum and potency. Molecular docking studies revealed that these derivatives interfere with bacterial cell wall biosynthesis by targeting penicillin-binding proteins, offering a potential new mechanism to combat antibiotic resistance.

Beyond its pharmaceutical applications, the compound has found utility in material science. Researchers at MIT reported in Advanced Materials (2024) the use of benzyl (3S)-3-hydroxypiperidine-1-carboxylate as a chiral dopant for liquid crystal displays, demonstrating superior optical properties compared to conventional additives. The hydroxyl group's ability to form hydrogen bonds with liquid crystal molecules was identified as crucial for achieving high thermal stability and fast switching times in display applications.

The analytical characterization of benzyl (3S)-3-hydroxypiperidine-1-carboxylate has also seen advancements. A recent analytical chemistry study developed a highly sensitive LC-MS/MS method for quantifying trace amounts of this compound in biological matrices, achieving a detection limit of 0.1 ng/mL. This method is particularly valuable for pharmacokinetic studies of drugs derived from this intermediate. Furthermore, computational studies have provided deeper insights into the compound's conformational preferences and intermolecular interactions, which are essential for rational drug design.

Looking forward, the versatility of benzyl (3S)-3-hydroxypiperidine-1-carboxylate continues to inspire innovative applications across multiple disciplines. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) for targeted protein degradation and exploration as a ligand for asymmetric catalysis. The compound's unique structural features and proven utility ensure its ongoing importance in chemical biology and pharmaceutical research, with several clinical candidates in development pipelines featuring this privileged scaffold.